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Proper Disposal of Voleneol: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Voleneol

Cat. No.: B133372

For immediate safety and logistical guidance, this document outlines the essential procedures
for the proper disposal of Voleneol, ensuring the safety of laboratory personnel and
compliance with environmental regulations.

As a trusted partner in research and development, we are committed to providing
comprehensive support that extends beyond product delivery. This guide is designed to furnish
researchers, scientists, and drug development professionals with the necessary information for
the safe handling and disposal of Voleneol.

Voleneol: Key Chemical Data

To facilitate proper waste identification and handling, the following table summarizes the key

chemical properties of Voleneol.
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Property Value

Chemical Name 1B3,6a-Dihydroxyeudesm-4(15)-ene
Molecular Formula C15H2602

Molecular Weight 238.37 g/mol [1]

CAS Number 70389-88-7[1]

Appearance Solid (powder) or in solvent

Specific hazard data for Voleneol is not readily
Known Hazards available. As a precaution, it should be handled

as a potentially hazardous chemical.

Experimental Protocol: Standard Chemical Waste
Disposal

The following protocol is a general guideline for the disposal of chemical waste, including
Voleneol, in a laboratory setting. Always consult your institution's specific Environmental
Health and Safety (EHS) guidelines.

1. Waste ldentification and Segregation:

» Treat all Voleneol waste, including pure substance, solutions, and contaminated materials
(e.g., pipette tips, gloves, and empty containers), as hazardous chemical waste.
e Do not mix Voleneol waste with other incompatible waste streams.

2. Waste Collection and Containment:

e Use a designated, leak-proof, and chemically compatible waste container. A high-density
polyethylene (HDPE) container is generally suitable for organic compounds.

e The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name, "Voleneol."

» Keep the waste container securely closed at all times, except when adding waste.

3. Storage:
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» Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.

e The SAA should be a secondary containment system (e.g., a tray or bin) to prevent the
spread of potential spills.

e Ensure the storage area is well-ventilated and away from sources of ignition.

4. Disposal Request and Pickup:

e Once the waste container is full or has been in use for a designated period (as per
institutional policy), arrange for its disposal through your institution's EHS department or a
licensed hazardous waste disposal contractor.

e Do not dispose of Voleneol down the drain or in the regular trash.

Voleneol Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of Voleneol
waste from the laboratory.

Click to download full resolution via product page

Voleneol Disposal Workflow Diagram

This guide provides a foundational framework for the safe and compliant disposal of Voleneol.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
protecting our ecosystem. For further inquiries, please consult your institution's safety officer or
contact our technical support team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133372#voleneol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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